Cas no 24512-60-5 (19-Oxocinobufotalin)

• Product Name: 19-Oxocinobufotalin
• CAS No: 24512-60-5
• Molecular Formula: C₂₆H₃₂O₈
• Molecular Weight: 472.5275
• CID: 2039464
• PubChem ID: 102093790

19-Oxocinobufotalin Properties

Names and Identifiers

• 19-oxocinobufotalin
• FS-7209
• DA-49139
• CS-0138904
• E88867
• AKOS040760193
• [(1R,2S,4R,5R,6R,7R,10S,11S,14S,16S)-11-formyl-14,16-dihydroxy-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] acetate
• HY-N7972
• (1R,2S,4R,5R,6R,7R,10S,11S,14S,16S)-11-formyl-14,16-dihydroxy-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.0(2),?.0(2),?.0(1)(1),(1)?]octadecan-5-yl acetate
• 24512-60-5
• 19-Oxocinobufotalin

• InChIKey： RDQNOOHJEOAAIW-FSVQXUKKSA-N
• Inchi： 1S/C26H32O8/c1-14(28)33-21-20(15-3-4-19(30)32-12-15)23(2)8-6-17-18(26(23)22(21)34-26)7-10-25(31)11-16(29)5-9-24(17,25)13-27/h3-4,12-13,16-18,20-22,29,31H,5-11H2,1-2H3/t16-,17-,18+,20-,21+,22+,23+,24-,25-,26+/m0/s1
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@@]5(C([H])=O)C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]5(C([H])([H])C([H])([H])[C@@]4([H])[C@]132)O[H])O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 472.209718g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 472.209718g/mol
• Monoisotopic Mass: 472.209718g/mol
• Topological Polar Surface Area: 123Ų
• Heavy Atom Count: 34
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives